2-((4-chlorobenzyl)thio)-3-(2-methoxyphenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-[(4-chlorophenyl)methylsulfanyl]-3-(2-methoxyphenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C20H17ClN2O2S2/c1-25-17-5-3-2-4-16(17)23-19(24)18-15(10-11-26-18)22-20(23)27-12-13-6-8-14(21)9-7-13/h2-9H,10-12H2,1H3
• InChI Key: BNBFSCPPBXOCQD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C(=O)C3=C(CCS3)N=C2SCC4=CC=C(C=C4)Cl
• Molecular Formula: C20H17ClN2O2S2
• Molecular Weight: 416.9 g/mol

Description

2-((4-chlorobenzyl)thio)-3-(2-methoxyphenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C20H17ClN2O2S2 and its molecular weight is 416.94. The purity is usually 95%.
BenchChem offers high-quality 2-((4-chlorobenzyl)thio)-3-(2-methoxyphenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-chlorobenzyl)thio)-3-(2-methoxyphenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antifungal Applications

A study by Jafar et al. (2017) evaluated the antifungal effects of derivatives similar to the compound against types of fungi such as Aspergillus terreus and Aspergillus niger. These derivatives demonstrated significant antifungal activity, suggesting potential as antifungal agents (Jafar et al., 2017).

Antitumor Activity

Another study focused on the synthesis and evaluation of thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives, showing that these compounds have potent anticancer activity against several human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma cell lines. This indicates a promising direction for developing new cancer therapies (Hafez & El-Gazzar, 2017).

Anti-inflammatory and Analgesic Agents

Abu‐Hashem et al. (2020) explored the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, demonstrating analgesic and anti-inflammatory activities. These compounds, including those related to the specified thieno[3,2-d]pyrimidine, were found to inhibit COX-2 selectively, with significant analgesic and anti-inflammatory effects, suggesting their potential as COX-2 inhibitors and for treating inflammation-related conditions (Abu‐Hashem et al., 2020).

Antiangiogenic Potential

Jafar and Hussein (2021) conducted a study that highlighted the antiangiogenic potential of pyrimidine derivatives, including those structurally related to the compound , demonstrating significant theoretical binding energy results in silico studies. These findings suggest the compound's potential role in inhibiting angiogenesis, which is crucial in cancer treatment and other diseases characterized by abnormal blood vessel growth (Jafar & Hussein, 2021).